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Compound of Interest

Compound Name: Mifepristone-d3

Cat. No.: B15611157 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation of stock and working

solutions of Mifepristone-d3. Mifepristone-d3 is the deuterium-labeled version of Mifepristone

and is commonly used as an internal standard for the quantification of Mifepristone in biological

samples using mass spectrometry (GC-MS or LC-MS).[1][2] Accurate preparation of these

solutions is critical for achieving reliable and reproducible analytical results. This protocol

outlines the necessary materials, step-by-step procedures for solution preparation, and

guidelines for proper storage and handling.

Compound Data and Physical Properties
A summary of the key properties of Mifepristone-d3 is provided below. This information is

essential for accurate calculations and proper handling of the compound.
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Property Value Source

Formal Name

11β-[4-(dimethylamino-

d3)phenyl]-17β-hydroxy-17-(1-

propynyl)-estra-4,9-dien-3-one

[1]

Molecular Formula C₂₉H₃₂D₃NO₂ [1]

Molecular Weight 432.6 g/mol [1]

Appearance A crystalline solid [1]

Purity ≥95-99% [1][3]

Solubility

Soluble in Methanol,

Chloroform, Ethanol, and

DMSO.[1][4] Poorly soluble in

water.[5][6]

Storage (Solid) -20°C [1][3]

Stability (Solid)
≥ 4 years (when stored at

-20°C)
[1]

Experimental Workflow Diagram
The following diagram illustrates the overall workflow for preparing Mifepristone-d3 stock and

working solutions from the neat (solid) material.
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Mifepristone-d3 Solution Preparation Workflow

Step 1: Initial Preparation

Step 2: Stock Solution Preparation

Step 3: Working Solution Preparation

Mifepristone-d3 Solid
(Vial at -20°C)

Equilibrate to
Room Temperature

Accurately Weigh
Required Amount

Add Appropriate Volume
of Solvent (e.g., Methanol)

to achieve desired concentration
(e.g., 1 mg/mL)

Transfer Solid

Vortex/Sonicate
to Ensure Complete Dissolution

Store Stock Solution
at -20°C or -80°C

in a labeled, sealed vial

Perform Serial Dilutions
from Stock Solution

using appropriate solvent

Aliquot

Prepare Final Working Solution
at desired concentration

(e.g., 100 ng/mL)

Store Working Solution
at -20°C for short-term use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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